Cas no 129027-63-0 (1-ethyl-1H-1,2,3-triazole-4-carbaldehyde)
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-1H-1,2,3-triazole-4-carbaldehyde
- 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde
-
- Inchi: 1S/C5H7N3O/c1-2-8-3-5(4-9)6-7-8/h3-4H,2H2,1H3
- InChI Key: FSEQIWRKHVDORE-UHFFFAOYSA-N
- SMILES: N1(CC)C=C(C=O)N=N1
Computed Properties
- Exact Mass: 125.058911855g/mol
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 47.8Ų
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM458272-100mg |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95%+ | 100mg |
$203 | 2024-08-02 | |
| Chemenu | CM458272-250mg |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95%+ | 250mg |
$279 | 2024-08-02 | |
| Chemenu | CM458272-500mg |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95%+ | 500mg |
$496 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01079543-1g |
1-Ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 1g |
¥2933.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01079543-5g |
1-Ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 5g |
¥8505.0 | 2023-04-03 | |
| Enamine | EN300-365423-0.05g |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 0.05g |
$118.0 | 2023-03-02 | |
| Enamine | EN300-365423-0.1g |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 0.1g |
$176.0 | 2023-03-02 | |
| Enamine | EN300-365423-0.25g |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 0.25g |
$252.0 | 2023-03-02 | |
| Enamine | EN300-365423-0.5g |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 0.5g |
$457.0 | 2023-03-02 | |
| Enamine | EN300-365423-1.0g |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
129027-63-0 | 95% | 1g |
$0.0 | 2023-06-07 |
1-ethyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 129027-63-0) and Its Applications in Modern Chemical Biology
The compound 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 129027-63-0) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel heterocyclic compounds. This compound, characterized by its triazole core and aldehyde functional group, has garnered considerable attention due to its versatile reactivity and potential applications in pharmaceutical research and drug development. The structural features of 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde make it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutic agents.
At the heart of the compound's utility lies its ability to participate in a wide range of chemical transformations. The aldehyde group (CHO) serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other imine derivatives. Meanwhile, the triazole ring (C₃H₃N₃) introduces a nitrogen-rich environment that can interact with various biological targets. This combination of features has made 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde a valuable intermediate in the synthesis of bioactive molecules.
Recent research has highlighted the compound's role in the development of antimicrobial agents. The triazole moiety is well-known for its antimicrobial properties, and when combined with an aldehyde group, it can enhance binding affinity to bacterial enzymes. Studies have demonstrated that derivatives of 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde exhibit promising activity against Gram-positive bacteria by inhibiting key metabolic pathways. This finding aligns with the growing need for novel antibiotics to combat antibiotic-resistant strains.
In addition to its antimicrobial applications, 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde has shown potential in the field of anticancer research. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a prodrug or adjuvant in cancer therapy. Preliminary studies suggest that metal complexes derived from this compound can selectively target tumor cells while minimizing toxicity to healthy tissues. This property is particularly relevant in the context of developing targeted therapies for cancers such as leukemia and melanoma.
The synthesis of 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that typically begins with the condensation of ethyl acetoacetate with hydrazine hydrate to form ethyl 5-amino-3-methylpentanoate. Subsequent cyclization under acidic conditions yields 5-methyltetrazole, which is then further functionalized to introduce the aldehyde group at the 4-position. This synthetic route highlights the compound's accessibility and scalability for industrial applications.
The versatility of 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde extends beyond its direct biological applications. It serves as a crucial building block for more complex molecules in organic synthesis. For instance, it can be used to construct fused heterocycles or incorporated into larger scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations open up numerous possibilities for designing structurally diverse libraries of compounds for high-throughput screening.
The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry. Unlike some aldehydes that are prone to oxidation or polymerization, 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde remains stable under ambient conditions when stored properly. This stability ensures consistent yields and purity in synthetic protocols, making it a reliable choice for researchers.
Advances in computational chemistry have also played a significant role in optimizing the use of 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde. Molecular modeling studies have helped predict its interactions with biological targets at an atomic level. These insights have guided the design of derivatives with enhanced potency and selectivity. For example, computational analysis has identified key residues on bacterial enzymes that can be targeted by modifications at specific positions on the triazole ring or aldehyde group.
The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 1-ethyl-1H-1,2,3-triazole-4-carbaldehyde. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. One such approach involves using biocatalysts derived from enzymes found in nature to facilitate key transformations efficiently.
In conclusion, 1 - ethyl - 1 H - 12 , 3 - triazole - 4 - carbaldehyde ( CAS No . 129027 -63 -0 ) stands as a testament to the ingenuity of modern chemical biology . Its unique structural features , coupled with its broad applicability , make it an indispensable tool for researchers seeking to develop novel therapeutics . As our understanding of biological systems continues to evolve , compounds like this will undoubtedly play a pivotal role in addressing some of today's most pressing medical challenges .
129027-63-0 (1-ethyl-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)